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Cat. No.: B15964257

Get Quote

Executive Summary: (-)-Vabicaserin (SCA-136) is a potent and selective 5-HT2C receptor full

agonist that was investigated for the treatment of schizophrenia. Developed by Wyeth (later

Pfizer), it demonstrated a promising preclinical profile by selectively modulating mesolimbic

dopamine pathways. While it showed some efficacy in Phase II clinical trials, particularly at a

200 mg/day dose, its development for schizophrenia was ultimately discontinued. This

technical guide provides a comprehensive overview of the discovery, development, and

pharmacological characterization of (-)-Vabicaserin, intended for researchers, scientists, and

drug development professionals.

Introduction
The 5-hydroxytryptamine 2C (5-HT2C) receptor, a G-protein coupled receptor predominantly

expressed in the central nervous system, has been a key target for the development of

therapeutics for a range of psychiatric disorders.[1][2] Activation of 5-HT2C receptors is known

to modulate the release of dopamine and norepinephrine, influencing mood, appetite, and

cognition.[3] (-)-Vabicaserin emerged from a research program focused on identifying potent

and selective 5-HT2C receptor agonists with a favorable safety profile, particularly with respect

to the closely related 5-HT2A and 5-HT2B receptors, to avoid hallucinogenic effects and

potential cardiac valvulopathy, respectively.
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Synthesis and Chemical Properties
An efficient asymmetric synthesis of (-)-Vabicaserin was developed, achieving a 54% overall

yield in four chemical steps from a commercially available benzodiazepine.[4] Key steps in the

synthesis include a three-component oxidative annulation to form the quinolinium salt and an

asymmetric hydrogenation of this salt.[5]

Preclinical Pharmacology
The preclinical development of antipsychotics typically involves a series of in vitro and in vivo

studies to establish the compound's mechanism of action, efficacy, and safety profile before

moving into human trials.

Receptor Binding and Functional Activity
(-)-Vabicaserin is a potent and selective 5-HT2C receptor full agonist.[1][3] It displays over 50-

fold selectivity for the 5-HT2C receptor over a range of other serotonergic, dopaminergic, and

noradrenergic receptors.[1]

Table 1: In Vitro Receptor Binding Profile of (-)-Vabicaserin

Receptor Radioligand Ki (nM) Reference

Human 5-HT2C

125I-(2,5-

dimethoxy)phenylisopr

opylamine

3 [1][2]

Human 5-HT2B [3H]5HT 14 [1][6]

Human 5-HT1A - 112 [6]

Table 2: In Vitro Functional Activity of (-)-Vabicaserin
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Receptor Assay Parameter Value Reference

Human 5-HT2C
Calcium

Mobilization
EC50 8 nM [1][3][6]

Human 5-HT2C
Calcium

Mobilization
Emax 100% [1][6]

Human 5-HT2A -
Antagonist

(IC50)
1,650 nM [3]

Human 5-HT2B -
Antagonist

(IC50)
29 nM [3]

Mechanism of Action
(-)-Vabicaserin's antipsychotic potential is attributed to its ability to selectively decrease

dopamine release in the mesolimbic pathway, a key circuit implicated in the positive symptoms

of schizophrenia, without significantly affecting dopamine levels in the nigrostriatal pathway,

which is associated with motor control.[3][7] This mesolimbic selectivity suggested a lower risk

of extrapyramidal side effects compared to traditional antipsychotics.[8]
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Preparation

Assay

Data Analysis

Prepare cell membranes
expressing 5-HT2C receptors

Incubate membranes, radioligand,
and Vabicaserin in 96-well plates

Prepare radioligand solution
(e.g., [125I]DOI)

Prepare serial dilutions of
(-)-Vabicaserin

Rapidly filter to separate
bound and free radioligand

Wash filters to remove
non-specific binding

Measure radioactivity
using a scintillation counter

Calculate IC50 from
concentration-response curve

Calculate Ki using the
Cheng-Prusoff equation

Preclinical Development Clinical Development

Discovery of a potent
5-HT2C agonist scaffold

Structure-Activity Relationship (SAR)
Optimization for potency and selectivity

In Vitro Characterization
(Binding and Functional Assays)

In Vivo Models
(e.g., microdialysis)

Phase I
(Safety and Tolerability)

Promising Profile Phase II
(Efficacy in Schizophrenia)

Discontinuation for
Schizophrenia Indication

Mixed Efficacy Results
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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